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Introduction

Hexadimethrine bromide, commercially known as Polybrene, is a cationic polymer widely
utilized to enhance the efficiency of introducing nucleic acids into eukaryotic cells.[1][2] This
document provides detailed application notes and protocols for the use of Hexadimethrine
bromide to improve plasmid DNA transfection efficiency. The mechanism of action involves the
neutralization of the electrostatic repulsion between the negatively charged cell membrane and
the plasmid DNA, thereby facilitating cellular uptake.[1][3][4] While highly effective, optimization
of parameters such as concentration and incubation time is critical to achieve high transfection
rates while minimizing cytotoxicity.[5][6]

Mechanism of Action

The cell surface and plasmid DNA are both negatively charged, creating an electrostatic barrier
that hinders the close association required for transfection. Hexadimethrine bromide is a
polycation that masks these negative charges, effectively reducing the repulsive forces.[1][4]
This neutralization allows for a closer interaction between the DNA-transfection reagent
complex and the cell membrane, leading to increased uptake and higher transfection efficiency.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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